Cas no 70045-00-0 (1,3-Benzodioxole-5-ethanamine,N-(2-phenylethyl)-N-propyl-, hydrochloride (1:1))

• Product Name: 1,3-Benzodioxole-5-ethanamine,N-(2-phenylethyl)-N-propyl-, hydrochloride (1:1)
• CAS No: 70045-00-0
• MF: C₂₀H₂₆ClNO₂
• MW: 347.87894487381
• CID: 563361
• PubChem ID: 3053508
• Update Time: 2025-04-19

1,3-Benzodioxole-5-ethanamine,N-(2-phenylethyl)-N-propyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-ethanamine,N-(2-phenylethyl)-N-propyl-, hydrochloride (1:1)
• N-[2-(1,3-benzodioxol-5-yl)ethyl]-N-(2-phenylethyl)propan-1-amine,hydrochloride
• 70045-00-0
• DTXSID00220327
• Phenethylamine, 3,4-methylenedioxy-N-phenethyl-N-propyl-, hydrochloride
• 3,4-Methylenedioxyphenethylamine, N-(2-phenethyl)-N-propyl-, hydrochloride

• Inchi： 1S/C20H25NO2.ClH/c1-2-12-21(13-10-17-6-4-3-5-7-17)14-11-18-8-9-19-20(15-18)23-16-22-19;/h3-9,15H,2,10-14,16H2,1H3;1H
• InChI Key： RNHTZNHMKGLDLM-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)CCN(CCC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.16538
• Monoisotopic Mass: 347.165207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7

Experimental Properties

• Boiling Point: 438.1°C at 760 mmHg
• Flash Point: 142.7°C
• PSA: 21.7